Cas no 886921-62-6 (N-(2-ethylphenyl)-2-{5-(pyridin-2-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide)

• Product Name: N-(2-ethylphenyl)-2-{5-(pyridin-2-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide
• CAS No: 886921-62-6
• MF: C₂₁H₂₀N₆OS
• MW: 404.488101959229
• CID: 5477902
• Update Time: 2025-07-17

N-(2-ethylphenyl)-2-{5-(pyridin-2-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-ethylphenyl)-2-[(5-pyridin-2-yl-4-pyrrol-1-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• N-(2-ethylphenyl)-2-{5-(pyridin-2-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide

• Inchi： 1S/C21H20N6OS/c1-2-16-9-3-4-10-17(16)23-19(28)15-29-21-25-24-20(18-11-5-6-12-22-18)27(21)26-13-7-8-14-26/h3-14H,2,15H2,1H3,(H,23,28)
• InChI Key： VHPOWLCLDIBVAS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1CC)(=O)CSC1N(N2C=CC=C2)C(C2=NC=CC=C2)=NN=1

Additional information on N-(2-ethylphenyl)-2-{5-(pyridin-2-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide

Recent Advances in the Study of N-(2-ethylphenyl)-2-{5-(pyridin-2-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide (CAS: 886921-62-6)

The compound N-(2-ethylphenyl)-2-{5-(pyridin-2-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide (CAS: 886921-62-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the compound's role as a potent inhibitor of specific kinase pathways, particularly those involved in inflammatory and oncogenic signaling. The structural complexity of the molecule, featuring a pyridine-pyrrole-triazole core, allows for selective interactions with target proteins, making it a promising candidate for drug development. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its binding modes and optimize its pharmacological properties.

In vitro and in vivo studies have demonstrated that N-(2-ethylphenyl)-2-{5-(pyridin-2-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide exhibits significant efficacy in reducing tumor growth and inflammation in preclinical models. Notably, its ability to modulate key signaling pathways, such as NF-κB and MAPK, has been validated through biochemical assays and transcriptomic analyses. These findings underscore its potential as a multi-targeted therapeutic agent.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic profile and minimizing off-target effects. Recent efforts have focused on structural modifications to enhance bioavailability and reduce toxicity. Collaborative research between academic institutions and pharmaceutical companies is underway to advance this compound into clinical trials, with preliminary data suggesting favorable safety and efficacy profiles.

In conclusion, N-(2-ethylphenyl)-2-{5-(pyridin-2-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide represents a compelling case study in the intersection of chemical synthesis and biological application. Continued research is essential to fully realize its therapeutic potential and address existing limitations. This brief serves as a timely update for researchers and stakeholders in the field, providing a foundation for future investigations.